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Compound of Interest

Compound Name: (Z-Ala-Ala-Ala-Ala)2Rh110
Cat. No.: B15622421
Get Quote

(Z-Ala-Ala-Ala-Ala)2Rh110 is a highly sensitive and specific fluorogenic substrate for the serine
protease, neutrophil elastase. This non-fluorescent bisamide derivative of rhodamine 110
becomes intensely fluorescent upon enzymatic cleavage, providing a robust method for
detecting and quantifying elastase activity. This technical guide provides an in-depth overview
of the substrate's properties, mechanism of action, experimental protocols, and its application
in studying the role of neutrophil elastase in health and disease.

Core Properties and Specifications

(Z-Ala-Ala-Ala-Ala)2Rh110 is a well-characterized molecule with specific physical and spectral
properties crucial for its use in fluorescence-based assays.[1][2]
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Property Value Reference
CAS Number 149695-85-2 [1]
Molecular Formula CeoHesN10015 [1]
Molecular Weight 1167.2 g/mol [1]
Appearance Crystalline solid [1]
Purity >95% [1]

DMSO: 2 mg/mL, DMF: 2
Solubility mg/mL, DMF:PBS (pH 7.2) [1]
(1:3): 0.25 mg/mL

Storage -20°C, protect from light [11[3]

Stability > 4 years at -20°C [1]

Mechanism of Action: A Two-Step Fluorescent
Activation

The utility of (Z-Ala-Ala-Ala-Ala)2Rh110 as a fluorogenic substrate lies in its clever design. The
rhodamine 110 fluorophore is quenched by the two covalently attached tetra-alanine peptide
chains, rendering the molecule non-fluorescent. Neutrophil elastase, with its preference for
cleaving after small, neutral amino acids like alanine, recognizes and hydrolyzes the amide
bonds.[2] This enzymatic cleavage occurs in a two-step process, sequentially removing the
peptide chains and liberating the highly fluorescent rhodamine 110. The resulting fluorescence
can be readily measured, providing a direct correlation to the enzymatic activity of elastase.
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Mechanism of (Z-Ala-Ala-Ala-Ala)2Rh110 Cleavage
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Neutrophil Elastase Activity Assay Workflow
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Role of Neutrophil Elastase in Inflammatory Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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